Cas no 121831-04-7 (2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile)

• Product Name: 2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile
• CAS No: 121831-04-7
• MF: C₁₆H₉NO₂
• MW: 247.248163938522
• MDL: MFCD01315214
• CID: 1087701
• PubChem ID: 2764161
• Update Time: 2025-04-20

2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(9,10-Dioxo-9,10-dihydroanthracen-2-yl)acetonitrile
• 2-(9,10-DIOXO-9,10-DIHYDRO-2-ANTHRACENYL)ACETONITRILE
• 2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile
• AC1MC9DN
• AG-A-32043
• CTK7C9814
• dioxodihydroanthracenylacetonitrile
• MolPort-002-345-174
• SBB100252
• 2-(9,10-dioxoanthracen-2-yl)acetonitrile
• J-506182
• 6L-912
• MFCD01315214
• AKOS005070844
• CS-0329270
• SCHEMBL25137189
• 121831-04-7
• DTXSID40377329
• WEA83104

• MDL： MFCD01315214
• Inchi： 1S/C16H9NO2/c17-8-7-10-5-6-13-14(9-10)16(19)12-4-2-1-3-11(12)15(13)18/h1-6,9H,7H2
• InChI Key： PDOFSHJOQBHGMM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(CC#N)=CC=21)=O

Computed Properties

• Exact Mass: 247.063328530g/mol
• Monoisotopic Mass: 247.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• Melting Point: 215-217°C

2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones